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Chemical Profile of trans-Carane

The table below summarizes the key characteristics and occurrence of trans-Carane based on the search

results.

Property Description

Chemical Classification Bicyclic monoterpene [1]

Molecular Formula C10H18 [1]

CAS Number 18968-23-5 [1]

Presence in *Mentha
canadensis*

Confirmed in multiple analytical studies, but quantitative data is not
specified in the provided results [1].

Notable Occurrence In Mentha arvensis (a close relative) cultivated in Taiwan, it was quantified
at 10.99% of the total essential oil [1].

Detailed Quantitative Data from Related Species

Since direct quantitative data for M. canadensis was not available, the following table details the essential oil

composition of a high-yielding Mentha arvensis cultivar from Taiwan, where trans-Carane was a
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significant component [1]. This provides a concrete example of its potential abundance.

Compound Percentage in Essential Oil

Menthol 30.35%

Menthone 21.12%

trans-Carane 10.99%

Other Constituents (Not specified in the provided excerpt)

Experimental Protocols for Essential Oil Analysis

Here are detailed methodologies for essential oil analysis from the search results, which can be applied to

identify and quantify compounds like trans-Carane.

Essential Oil Extraction via Hydrodistillation [2]

Sample Preparation: Chop approximately 15.0 g of fresh aerial parts of the plant.

Setup: Place the plant material in a 500 mL round-bottom flask with 1.0 g of sodium chloride
(NaCl), 150 mL of distilled water, and an internal standard.

Distillation: Use a Deryng or Clevenger apparatus. Add 1 mL of cyclohexane to the solvent
trap to capture the distilled essential oil.

Process: Maintain boiling and heating for 1 hour.
Collection: Transfer the solvent containing the volatile compounds to a vial. Dry over

anhydrous sodium sulfate and store at -15°C until analysis.

Volatile Compound Analysis by GC-MS/GC-FID [3] [2]

Instrumentation: Use a Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

and/or a Flame Ionization Detector (GC-FID).
Separation: Employ a high-resolution capillary column.

Identification: Identify compounds by comparing their mass spectra and retention indices to
those in standard libraries [2].

Quantification: GC-FID analysis is used to determine the percentage composition of each
compound in the essential oil [2].
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Biosynthesis Pathway of Monoterpenes

Monoterpenes like trans-Carane are synthesized in the peltate glandular trichomes of mint leaves via the

Methylerythritol Phosphate (MEP) pathway, which is localized in the plastids [4]. The following diagram

illustrates the key steps in this pathway, from primary metabolism to the formation of various monoterpenes.
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Diagram of monoterpene biosynthesis in mint, showing the formation of trans-Carane and other compounds

from a common precursor
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Research Context and Potential Applications

Understanding the broader biological context of Mentha canadensis can guide further investigation into

trans-Carane.

Regulation by Light: Research indicates that light is a crucial environmental regulator for

monoterpene biosynthesis in M. canadensis. Low-light conditions significantly reduce peltate
glandular trichome density and essential oil content, highlighting the importance of growing conditions

for oil yield [3] [5].
Increasing Oil Yield: Molecular studies are exploring ways to enhance essential oil production. For

example, overexpression of transcription factors like McMIXTA or the non-specific lipid transfer
protein McLTPII.9 has been shown to increase peltate glandular trichome density and alter volatile oil

composition in mint, suggesting potential metabolic engineering strategies [6] [7].
Ecological Role: In plants, monoterpenes like trans-Carane often function as part of the chemical

defense arsenal, acting as feeding deterrents against herbivores and offering protection against
pathogens [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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